Cas no 29204-54-4 (Adenosine, N-(4-methylphenyl)-)

• Product Name: Adenosine, N-(4-methylphenyl)-
• CAS No: 29204-54-4
• MF: C₁₇H₁₉N₅O₄
• MW: 357.363863229752
• CID: 1440617
• Update Time: 2024-08-15

Adenosine, N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-(4-methylphenyl)-

• Inchi： 1S/C17H19N5O4/c1-9-2-4-10(5-3-9)21-15-12-16(19-7-18-15)22(8-20-12)17-14(25)13(24)11(6-23)26-17/h2-5,7-8,11,13-14,17,23-25H,6H2,1H3,(H,18,19,21)/t11-,13-,14-,17-/m1/s1
• InChI Key： NCYHIILDKSQWGE-LSCFUAHRSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)NC3=CC=C(C)C=C3)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 357.14387

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Melting Point: 190.5-192 °C
• Boiling Point: 701.6±70.0 °C(Predicted)
• PSA: 125.55
• pka: 13.11±0.70(Predicted)